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Compound of Interest

Compound Name: Silver(II)chloride

Cat. No.: B13135578

Get Quote

Copper(II) chloride is an inorganic compound that exists in both anhydrous and dihydrate

forms. The anhydrous form is a yellowish-brown powder, while the dihydrate (CuCl₂·2H₂O) is a

blue-green crystalline solid. It is the most common copper(II) compound after copper sulfate.

Physical and Chemical Properties
A summary of the key physical and chemical properties of copper(II) chloride is presented in

the table below.
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Property Value

Molecular Formula CuCl₂

Molar Mass
134.45 g/mol (anhydrous), 170.48 g/mol

(dihydrate)

Appearance
Yellowish-brown powder (anhydrous), blue-

green crystalline solid (dihydrate)

Melting Point 498 °C (anhydrous, decomposes)

Boiling Point 993 °C (anhydrous, decomposes)

Density 3.386 g/cm³ (anhydrous)

Solubility in Water 75.7 g/100 mL at 25 °C

Crystal Structure
Distorted CdI₂ structure (anhydrous), distorted

octahedral (dihydrate)

Coordination Geometry Octahedral

A notable feature of copper(II) compounds, including CuCl₂, is the Jahn-Teller effect, a

geometric distortion of non-linear molecules in certain electronic situations. This effect is

particularly pronounced in six-coordinate Cu(II) complexes, leading to a tetragonal distortion of

the otherwise regular octahedral geometry. This distortion is responsible for the observed

crystal structure of CuCl₂.

Experimental Protocols
A common laboratory synthesis of copper(II) chloride involves the reaction of copper metal with

hydrochloric acid and an oxidizing agent like hydrogen peroxide.

Materials:

Copper powder or turnings

Concentrated hydrochloric acid (HCl)

3% Hydrogen peroxide (H₂O₂)
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Beaker

Heating plate

Stirring rod

Procedure:

Place a known quantity of copper metal in a beaker.

Add concentrated hydrochloric acid to cover the copper.

Slowly add hydrogen peroxide to the mixture. The reaction is exothermic and will produce

chlorine gas, so it must be performed in a well-ventilated fume hood. The reaction is: Cu(s) +

2HCl(aq) + H₂O₂(aq) → CuCl₂(aq) + 2H₂O(l).

Stir the mixture until all the copper has reacted, which is indicated by the cessation of gas

evolution and the formation of a green solution.

Gently heat the solution to concentrate it.

Allow the solution to cool, which will cause the blue-green crystals of CuCl₂·2H₂O to

precipitate.

Collect the crystals by filtration and wash them with a small amount of cold water.

Dry the crystals in a desiccator.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13135578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process Product

Copper Metal

Reaction in BeakerHydrochloric Acid

Hydrogen Peroxide

Concentration by Heating
Green Solution

Crystallization by Cooling Filtration & Washing Copper(II) Chloride Dihydrate Crystals

Click to download full resolution via product page

Figure 1: Experimental workflow for the synthesis of Copper(II) Chloride Dihydrate.

Catalytic Applications
Copper(II) chloride is a versatile catalyst in various organic reactions. One of its most

significant industrial applications is as a co-catalyst with palladium(II) chloride in the Wacker

process, which converts ethene to ethanal (acetaldehyde). In this process, CuCl₂ reoxidizes

the palladium catalyst, allowing the catalytic cycle to continue.
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Figure 2: Simplified catalytic cycle of the Wacker process showing the role of CuCl₂.

Silver(II) Chloride (AgCl₂): The Unstable Dichloride
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In stark contrast to copper, silver in the +2 oxidation state is highly unstable. While silver(I)

chloride (AgCl) is a well-known, stable compound, silver(II) chloride (AgCl₂) does not exist

under normal conditions.

Theoretical Stability
Computational studies have investigated the properties of hypothetical AgCl₂ polymorphs.

These studies indicate that while some structures might have a negative enthalpy of formation,

they are all thermodynamically unstable with respect to decomposition into the more stable

silver(I) chloride and chlorine gas.

The instability of Ag(II) is a known feature of silver chemistry. The Ag²⁺ ion is a powerful

oxidizing agent, readily being reduced to the more stable Ag⁺ state.
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Figure 3: Conceptual diagram illustrating the relative stabilities of Group 11 dichlorides.

Gold(II) Chloride (AuCl₂): A Rare and Unstable
Species
Similar to silver, gold does not readily form a stable dichloride. The most common oxidation

states for gold are +1 (aurous) and +3 (auric). Gold(III) chloride is a relatively stable compound,

typically existing as a dimer, Au₂Cl₆.

While gold(II) complexes are known, they are rare and often contain gold-gold bonds or are

stabilized by specific ligands. A simple, monomeric gold(II) chloride molecule is not a well-

characterized, stable compound. The Au(II) state is prone to disproportionation into the more

stable Au(I) and Au(III) states.

Comparative Summary and Conclusion
The comparison of Group 11 dichlorides is fundamentally a story of decreasing stability down

the group for the +2 oxidation state.

Copper(II) Chloride (CuCl₂): A stable, well-characterized, and commercially available

compound with significant applications, particularly in catalysis. Its properties are well-

documented, and its synthesis is straightforward.

Silver(II) Chloride (AgCl₂): A highly unstable and hypothetical compound under normal

conditions. It readily decomposes to silver(I) chloride. Direct experimental comparison with

CuCl₂ is not feasible.

Gold(II) Chloride (AuCl₂): A rare and unstable species. Gold in the +2 oxidation state is

uncommon and tends to disproportionate. A simple dichloride is not a stable, isolable

compound.

For researchers and drug development professionals, this comparison underscores the unique

stability of CuCl₂ among the Group 11 dichlorides. While CuCl₂ is a readily available and useful

reagent and catalyst, the dichlorides of silver and gold are not practical for similar applications

due to their inherent instability. Any consideration of Ag(II) or Au(II) chemistry requires

specialized conditions and ligand systems to stabilize this otherwise transient oxidation state.
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To cite this document: BenchChem. [Copper(II) Chloride (CuCl₂): The Stable Dichloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13135578/docs#copper-ii-chloride-cucl-the-stable-
dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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